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Compound of Interest

Compound Name: Cobalt;hafnium

Cat. No.: B15444124 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the phase equilibria in the Cobalt-

Hafnium (Co-Hf) binary system. The information presented is compiled from assessed phase

diagrams and experimental studies, offering a valuable resource for materials scientists,

researchers, and professionals involved in alloy development. This document summarizes the

established intermetallic compounds, invariant reactions, and the experimental methodologies

employed in the determination of the Co-Hf phase diagram.

Equilibrium Phases and Intermetallic Compounds
The Co-Hf system is characterized by several equilibrium phases, including the liquid phase

(L), terminal solid solutions of Hafnium in Cobalt (αCo and εCo), and Hafnium (βHf and αHf),

and a series of intermetallic compounds. The existence and stability of these phases are crucial

for understanding the properties and behavior of Co-Hf alloys.

Table 1: Equilibrium Phases in the Co-Hf System
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Phase Crystal Structure Stability Range (°C) Notes

(αCo)
Face-Centered Cubic

(fcc)
---

Co-rich terminal solid

solution.

(εCo)
Hexagonal Close-

Packed (hcp)
---

Co-rich terminal solid

solution.

Co₂₃Hf₆ Cubic 950 - 1275
Also referred to as

Hf₆Co₂₃.[1]

Co₁₁Hf₂ Orthorhombic ~650 - 1273
Proposed to be stable

instead of Co₇Hf.

Co₇Hf₂ Orthorhombic Up to 1350

Existence has been

questioned in some

studies.

Co₂Hf Cubic (MgCu₂ type) Up to 1670
Congruent melting

point.

CoHf Cubic (CsCl type) Up to 1640
Congruent melting

point.

CoHf₂ Cubic Up to 1315

Homogeneity range

from ~67 to 74 at.%

Hf.

(βHf)
Body-Centered Cubic

(bcc)
1743 - 2231

Hf-rich terminal solid

solution.

(αHf)
Hexagonal Close-

Packed (hcp)
Below 1743

Hf-rich terminal solid

solution.

Note: The existence of Co₇Hf has been disputed, with some studies suggesting the presence of

Co₁₁Hf₂ instead.

Invariant Reactions
The invariant reactions in the Co-Hf system dictate the phase transformations that occur at

specific temperatures and compositions. These reactions are fundamental to controlling the
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microstructure of Co-Hf alloys during solidification and heat treatment.

Table 2: Invariant Reactions in the Co-Hf System

Reaction Temperature (°C)
Composition (at.%
Hf)

Reaction Type

L ↔ (αCo) + Co₁₁Hf₂ 1244.0 9.44 Eutectic

L + Co₂₃Hf₆ ↔

Co₁₁Hf₂
1273.0 11.61 Peritectic

L ↔ CoHf₂ + (βHf) 1277.9 71.91 Eutectic

L + CoHf ↔ CoHf₂ 1306.8 67.95 Peritectic

L + Co₂Hf ↔ Co₂₃Hf₆ 1326.6 14.54 Peritectic

L ↔ Co₂Hf + CoHf 1565.7 41.53 Eutectic

(βHf) ↔ CoHf₂ + (αHf) 1203.5 88.62 Eutectoid

Co₁₁Hf₂ ↔ Co₂₃Hf₆ +

(αCo)
650.0 20.69 Eutectoid

(αCo) ↔ Co₂₃Hf₆ +

(εCo)
421.8 20.69 Eutectoid

Crystallographic Data
The crystal structures of the intermetallic compounds in the Co-Hf system are essential for

predicting their physical and mechanical properties. While data for some phases are well-

established, others remain a subject of investigation.

Table 3: Crystallographic Data for Co-Hf Intermetallic Compounds
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Compound
Pearson
Symbol

Space Group Prototype
Lattice
Parameters (Å)

Co₂₃Hf₆ cF116 Fm-3m Th₆Mn₂₃ a = 11.53

Co₂Hf cF24 Fd-3m MgCu₂ a = 6.88

CoHf cP2 Pm-3m CsCl a = 3.164

Note: Detailed and experimentally verified crystallographic data for Co₁₁Hf₂, Co₇Hf₂, and CoHf₂

are not consistently available in the reviewed literature and require further investigation.

Experimental Protocols
The determination of the Co-Hf phase diagram has been accomplished through a combination

of experimental techniques. The following provides an overview of the typical methodologies

employed.

Alloy Preparation
Arc Melting: High-purity cobalt (99.99%) and hafnium (99.98%) are weighed to the desired

compositions. The constituent elements are then melted together in an arc furnace under a

purified argon atmosphere. To ensure homogeneity, the resulting alloy buttons are typically

inverted and re-melted several times. Weight loss during melting is monitored to ensure the

final composition is close to the nominal composition.

Heat Treatment
Homogenization Annealing: The as-cast alloy samples are sealed in evacuated quartz

ampoules, often back-filled with a small amount of argon to prevent oxidation. The ampoules

are then subjected to high-temperature annealing for an extended period (e.g., several

hundred hours) to achieve phase equilibrium. Following annealing, the samples are

quenched in cold water to retain the high-temperature microstructure.

Phase Analysis
X-Ray Diffraction (XRD): XRD is a primary technique for identifying the phases present in the

annealed alloys. Powdered samples are analyzed using a diffractometer, typically with Cu Kα
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radiation. The resulting diffraction patterns are compared with known crystallographic data to

identify the crystal structures of the constituent phases.

Electron Probe Microanalysis (EPMA): EPMA is used to determine the chemical composition

of the individual phases within the microstructure. A focused beam of electrons is scanned

across the surface of a polished sample, and the characteristic X-rays emitted from each

point are analyzed to quantify the elemental composition. This technique is crucial for

determining the homogeneity ranges of solid solutions and the precise compositions of

intermetallic compounds.

Thermal Analysis
Differential Thermal Analysis (DTA): DTA is employed to determine the temperatures of

invariant reactions (e.g., eutectic, peritectic, and solid-state transformations). A small sample

of the alloy and an inert reference material are heated or cooled at a controlled rate. The

temperature difference between the sample and the reference is monitored. Endothermic or

exothermic events, corresponding to phase transformations, are detected as deviations from

the baseline.

Visualizations
Co-Hf Phase Diagram
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Co-Hf Phase Diagram (Schematic)
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Caption: A schematic representation of the Co-Hf phase diagram.
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Experimental Workflow for Phase Diagram
Determination

Sample Preparation

Microstructural and Thermal Analysis

Data Interpretation and Diagram Construction

High-Purity Co and Hf

Weighing of Constituents

Arc Melting under Argon

Homogenization Annealing

X-Ray Diffraction (XRD) Electron Probe Microanalysis (EPMA) Differential Thermal Analysis (DTA)

Phase Identification Compositional Analysis Transformation Temperatures

Phase Diagram Construction
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Caption: A typical experimental workflow for the determination of a binary phase diagram.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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